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Compound of Interest

Compound Name: 9-Chloro-9H-carbazole

CAS No.: 105598-33-2

Cat. No.: B3345475

Get Quote

Immediate Action Required: Do NOT dispose of 9-Chloro-9H-carbazole (CAS: 105598-33-2)

in standard general organic waste containers without prior evaluation. Unlike ring-substituted

carbazoles (e.g., 3-chlorocarbazole), this compound is an N-chloroamine. It possesses a

"positive halogen" on the nitrogen atom, making it a reactive oxidizing agent similar to N-

chlorosuccinimide (NCS).

Critical Hazard Distinction:

N-Chloro (Reactive): 9-Chloro-9H-carbazole. The Cl is attached to the Nitrogen.[1] Hazard:

Oxidizer, unstable, reacts with acids to release chlorine gas.

C-Chloro (Stable): 3-Chloro-9H-carbazole. The Cl is attached to the Carbon ring. Hazard:

Toxic, persistent organic pollutant, but chemically stable.

This guide addresses the specific hazards of the N-Chloro variant.

Part 2: Chemical Profile & Hazard Identification
Understanding the specific reactivity of this molecule is the foundation of a safe disposal plan.
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Property Specification Operational Implication

CAS Number 105598-33-2
Verify against your container

label immediately.

Chemical Class N-Haloamine / N-Heterocycle
Acts as a chlorinating agent;

potential oxidizer.[2]

Reactivity Water/Acid Sensitive

Hydrolyzes to release

Hypochlorous Acid (HOCl) or

Chlorine gas (

) in acidic media.

Incompatibilities
Strong Acids, Reducing

Agents, Amines

Do not mix with trash

containing metal powders,

hydrides, or strong acids.

RCRA Status

Potentially D001

(Ignitable/Oxidizer) or D003

(Reactive)

Treat as "Reactive/Oxidizing"

waste unless quenched.

Part 3: Pre-Disposal Treatment (Quenching
Protocol)
Objective: Chemically deactivate the reactive N-Cl bond, converting the substance into the

stable parent molecule (Carbazole) and inorganic chloride. This transforms a reactive hazard

into a standard toxic organic waste.

Reagents Required:

Solvent (Dichloromethane or Ethyl Acetate)

Quenching Agent (10% Sodium Thiosulfate or Sodium Bisulfite solution)

Indicator (Starch Iodide paper)

Step-by-Step Quenching Workflow:
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Dissolution: Dissolve the solid 9-Chloro-9H-carbazole in a minimal amount of compatible

organic solvent (e.g., Dichloromethane).

Reduction: Slowly add 10% aqueous Sodium Thiosulfate (

) with stirring.

Mechanism:[1][3][4][5][6][7][8][9] The thiosulfate reduces the

bond to

(Carbazole) and

(Chloride).

Observation: If the solution was yellow/orange, it should fade to colorless or pale

precipitate.

Verification: Test a drop of the organic layer on wet Starch Iodide paper.

Dark Blue/Black: Oxidizer still present.[2][10] Add more thiosulfate.

No Color Change: Quench complete.

Phase Separation:

Organic Layer: Contains Carbazole (Parent compound). Dispose of as Halogenated

Solvent Waste (due to DCM) or Non-Halogenated Solvent Waste (if Ethyl Acetate was

used). Note: Even though carbazole is non-halogenated, using a halogenated extraction

solvent dictates the waste stream.

Aqueous Layer: Contains salts (

). Check pH. If neutral (pH 6-8) and free of organics, this may be drain-disposable
depending on local regulations; otherwise, collect as Aqueous Waste.

Part 4: Disposal Pathways
Select the appropriate pathway based on the quantity and state of the material.
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Pathway A: Pure Solid Substance (Unquenched)
Use this for expired stock bottles or large quantities where quenching is impractical.

Segregation: Keep separate from other organic wastes, especially flammables or acids.[9]

Container: Use the original container or a high-density polyethylene (HDPE) wide-mouth jar.

Labeling:

Primary Hazard: "Oxidizing Solid, N.O.S. (N-Chlorocarbazole)"[3]

Secondary Hazard: "Toxic"

Storage: Store in the "Oxidizer" section of your satellite accumulation area, away from

flammables.

Pathway B: Reaction Mixtures & Solutions (Quenched)
Use this for experimental by-products or small-scale disposal.

Characterization: Ensure the quench verification (Step 3 above) is documented.

Collection: Combine with compatible solvent waste streams.

If DCM was used:Halogenated Organic Waste.

If Ethyl Acetate was used:Non-Halogenated Organic Waste (Label must list "Carbazole").

Labeling: "Hazardous Waste - Organic Solvents with trace Carbazole."

Part 5: Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for safe disposal.
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Legend
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Caption: Operational decision tree for segregating and treating N-chlorocarbazole waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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